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Fundamental Chemical Properties

The table below summarizes the key identifying information and physical properties for Lithium 1-pentynyl-

[1].
Property Value | Description
CAS Number 18643-50-0 [1]
IUPAC Name lithium;pent-1-yne [1]

Molecular Formula

Molecular Weight

Canonical SMILES

InChl Key

CsH7Li [2] [1]
74.1 g/mol [1]
[Li+].CCCC#[C-1] [1]

NETIXSCSDWRQTJ-UHFFFAOYSA-N [1]

Synthesis and Reactivity

Lithium 1-pentynyl-, as an organolithium compound, is typically not isolated but generated in solution for

immediate use. The primary method for its preparation is through the direct lithiation of the terminal alkyne,
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1-pentyne [1].
Detailed Synthesis Protocol

The following procedure, adapted from a similar synthesis of 1-propynyllithium, is a robust method for

generating lithium acetylides [3].

¢ Step 1: Reaction Setup

o Inadry, argon-flushed 500 mL two-necked flask, equipped with a magnetic stirrer and a
pressure-equalizing addition funnel, place 100 mL of tetrahydrofuran (THF). The THF must be
rigorously dried, typically by distillation from sodium/benzophenone ketyl under nitrogen prior to
use [3].

o Cool the flask to -78 °C using a dry ice-acetone bath [3].

e Step 2: Lithiation

o Add n-butyllithium (1.57 M in hexanes, 0.22 mol, 140 mL) dropwise to the stirred THF over 30
minutes [3].

o After the addition, rinse the addition funnel with 10 mL of dry THF [3].

o Stir the resulting milky white suspension at -78 °C for 2 hours to complete the formation of the
lithium acetylide [3].

This synthesis process can be visualized in the following workflow:
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Synthesis of Lithium 1-pentynyl- via direct lithiation.
Key Reactivity and Applications

This compound is a strong nucleophile and base, commonly used in research for [1]:

¢ Nucleophilic Addition: Attacking carbonyl compounds (aldehydes, ketones) to form propargylic

alcohols after hydrolysis.
¢ Deprotonation: Acting as a base to generate other carbanions.
¢ Coupling Reactions: Participating in the synthesis of complex organic molecules and carbon

frameworks.
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Handling and Stability

Lithium 1-pentynyl- requires strict handling protocols typical of organolithium reagents [3] [1]:

e Atmosphere: Must be handled under an inert atmosphere (Argon or Nitrogen) to prevent rapid

decomposition by oxygen and moisture [3] [1].
e Temperature: Best generated and used at low temperatures (-78°C to 0°C) to maintain stability and

minimize side reactions [1].
¢ Solvent: Common solvents are dry tetrahydrofuran (THF) or diethyl ether [3] [1].

Potential in Cannabinoid Research

While not a direct therapeutic agent, the 4-pentynyl group (which is the organic moiety of Lithium 1-
pentynyl-) has been used as a side chain in synthetic indole cannabinoids during research for CB2 receptor-
selective ligands [4]. For example, one study found that an indole derivative with a 4-pentynyl group at the
N1 position (compound 35) acted as a potent and selective neutral antagonist for the human CB2 receptor.
This highlights the 4-pentynyl group's relevance in medicinal chemistry research for tuning a compound's

pharmacological profile [4].

Key Information Gaps and Future Directions

It is important to note the limitations of the available information:

e The search results lack specific analytical data (e.g., NMR, IR spectra) for Lithium 1-pentynyl- itself.
¢ No direct "signaling pathways" for this specific organolithium reagent were identified, as its primary

use is in synthetic chemistry rather than pharmacology.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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